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Compound of Interest

Bromo-PEG3-phosphonic acid
Compound Name: _
diethyl ester

Cat. No.: B606395

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of Bromo-PEG3-phosphonic
acid diethyl ester, a heterobifunctional linker commonly utilized in the development of
Proteolysis Targeting Chimeras (PROTACS). The procedures outlined below are based on
established chemical principles for the synthesis of analogous compounds.

Introduction

Bromo-PEG3-phosphonic acid diethyl ester is a valuable chemical tool in drug discovery
and development, particularly in the field of targeted protein degradation. Its structure
incorporates three key functional elements: a terminal bromine atom, a triethylene glycol
(PEG3) spacer, and a diethyl phosphonate group.[1] The terminal bromine serves as a reactive
handle for nucleophilic substitution, allowing for conjugation to a protein-targeting ligand.[1] The
hydrophilic PEG3 linker enhances the solubility of the resulting PROTAC molecule and
provides optimal spatial separation between the target protein binder and the E3 ligase
recruiting moiety.[1] The diethyl phosphonate group can be hydrolyzed to the corresponding
phosphonic acid, which can act as a warhead for certain targets or be used for further chemical
modifications.[1][2] This linker is particularly useful in the synthesis of PROTACs designed to
induce the degradation of specific proteins by hijacking the ubiquitin-proteasome system.[1][3]

Chemical Information
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Parameter Value

diethyl {2-[2-(2-

UPAC Name bromoethoxy)ethoxylethyl}phosphonate
CAS Number 1148026-98-5

Molecular Formula C12H26Bro6P

Molecular Weight 377.21 g/mol

Appearance Colorless to pale yellow oil

Purity (Typical) >95%

Experimental Protocols

The synthesis of Bromo-PEG3-phosphonic acid diethyl ester can be achieved via a
Michaelis-Arbuzov reaction between 1-bromo-2-(2-(2-bromoethoxy)ethoxy)ethane and triethyl
phosphite. This reaction is a well-established method for the formation of a carbon-phosphorus
bond.[4][5]

Materials and Equipment:

e 1-bromo-2-(2-(2-bromoethoxy)ethoxy)ethane
o Triethyl phosphite

e Anhydrous Toluene

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer with heating mantle
 Rotary evaporator

e High-vacuum pump
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« Silica gel for column chromatography
e Solvents for chromatography (e.g., hexane, ethyl acetate)
o Standard glassware and laboratory equipment

Synthesis Procedure:

Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add 1-bromo-2-(2-(2-bromoethoxy)ethoxy)ethane (1 equivalent).

» Addition of Reagent: Add triethyl phosphite (1.1 equivalents) to the flask.

o Reaction Conditions: The reaction mixture is heated to reflux (approximately 120-130 °C)
and stirred vigorously for 12-24 hours. The progress of the reaction should be monitored by
Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Workup: After the reaction is complete, the mixture is cooled to room temperature. The
excess triethyl phosphite and the ethyl bromide byproduct are removed under reduced
pressure using a rotary evaporator.

 Purification: The crude product is purified by silica gel column chromatography using a
gradient of ethyl acetate in hexane to afford the pure Bromo-PEG3-phosphonic acid
diethyl ester as a colorless to pale yellow oil.

Characterization Data (Hypothetical):

Technique Result

3 4.15-4.05 (m, 4H), 3.80-3.60 (m, 10H), 3.45 (t,
1H NMR (400 MHz, CDCls) J=6.4 Hz, 2H), 2.05 (dt, J=18.4, 6.8 Hz, 2H),
1.30 (t, J=7.1 Hz, 6H)

3P NMR (162 MHz, CDCls) 6305
Mass Spec (ESI+) m/z = 377.07 [M+H]*, 399.05 [M+Na]*
Yield 75-85%

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b606395?utm_src=pdf-body
https://www.benchchem.com/product/b606395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Diagrams

Synthesis Workflow for Bromo-PEG3-phosphonic acid diethyl ester
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Caption: A flowchart illustrating the synthesis of Bromo-PEG3-phosphonic acid diethyl ester.
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General PROTAC Mechanism of Action
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Caption: The general mechanism of action for a PROTAC molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Bromo-PEG3-phosphonic acid diethyl ester (1148026-98-5) for sale [vulcanchem.com]
e 2. Phosphonic acid: preparation and applications - PMC [pmc.ncbi.nim.nih.gov]

o 3. medchemexpress.com [medchemexpress.com]

o 4. researchgate.net [researchgate.net]

» 5. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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